Cas no 1261941-87-0 (2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid)

• Product Name: 2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid
• CAS No: 1261941-87-0
• MF: C₁₈H₁₈N₂O₆S
• MW: 390.410323619843
• MDL: MFCD18323257
• CID: 2621634
• PubChem ID: 53229078
• Update Time: 2025-04-21

2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-NITRO-4-[4-(PIPERIDIN-1-YLSULFONYL)PHENYL]BENZOIC ACID
• DTXSID30692396
• 2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%
• 3-Nitro-4'-(piperidine-1-sulfonyl)[1,1'-biphenyl]-4-carboxylic acid
• 1261941-87-0
• MFCD18323257
• 2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid

• MDL： MFCD18323257
• Inchi： 1S/C18H18N2O6S/c21-18(22)16-9-6-14(12-17(16)20(23)24)13-4-7-15(8-5-13)27(25,26)19-10-2-1-3-11-19/h4-9,12H,1-3,10-11H2,(H,21,22)
• InChI Key： INNYOKTVWCAAHE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC(C(=O)O)=C(C=2)[N+](=O)[O-])=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 390.08855747Da
• Monoisotopic Mass: 390.08855747Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 129Ų